molecular formula C9H13ClN2O2 B142990 Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate CAS No. 128537-47-3

Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate

Cat. No. B142990
CAS RN: 128537-47-3
M. Wt: 216.66 g/mol
InChI Key: BXVLWBAKRHSBAN-UHFFFAOYSA-N
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Description

Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate is an organic compound with the molecular formula C7H9ClN2O2 . It is used as a synthetic intermediate .


Synthesis Analysis

The synthesis of similar compounds involves reactions of hydrazones with nitroolefins mediated with strong bases . A radical addition followed by intramolecular cyclization affords the important pyrazole skeleton in good to excellent yields under mild conditions with wide group tolerance .


Molecular Structure Analysis

The molecular structure of Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate consists of a pyrazole ring which is a five-membered ring with two nitrogen atoms and three carbon atoms. The pyrazole ring is substituted with ethyl, methyl, and chloro groups .


Physical And Chemical Properties Analysis

Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate is a white to yellow solid . It is soluble in some polar organic solvents like chloroform, dichloromethane, and alcohol, but insoluble in water .

Safety and Hazards

Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate may cause skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, face protection, and seeking medical advice if eye irritation persists .

properties

IUPAC Name

ethyl 4-chloro-2-ethyl-5-methylpyrazole-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H13ClN2O2/c1-4-12-8(9(13)14-5-2)7(10)6(3)11-12/h4-5H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXVLWBAKRHSBAN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=C(C(=N1)C)Cl)C(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H13ClN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60564097
Record name Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60564097
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

216.66 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate

CAS RN

128537-47-3
Record name Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60564097
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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